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Compound of Interest

Compound Name: Phleomycin E

Cat. No.: B228749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Phleomycin E is a glycopeptide antibiotic used as a selective agent in molecular biology and

cell culture for establishing stable cell lines expressing a resistance gene, typically the Sh ble

gene. Its mechanism of action involves the induction of DNA strand breaks. Accurate

preparation and application of Phleomycin E are critical for successful selection and

maintenance of transfected cells. This document provides detailed protocols for the preparation

of a sterile Phleomycin E stock solution, along with recommended working concentrations for

various cell types.

Data Presentation
The following table summarizes the key quantitative data for the preparation and use of

Phleomycin E in cell culture.
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Parameter Value Source(s)

Form Powder [1]

Solvent
Sterile Water or 20mM HEPES

Buffer (pH ~7.0)
[2]

Recommended Stock

Concentration
20 mg/mL [2][3]

Storage of Powder +4°C [1]

Storage of Stock Solution

Short-term: +4°C (up to 12

months)Long-term: -20°C (up

to 18 months)

[1][4]

Working Concentration

(Mammalian Cells)
5 - 50 µg/mL [2][3][4]

Working Concentration (E. coli) 5 µg/mL [4][5]

Working Concentration (Yeast) 10 µg/mL [3][4]

Working Concentration (Fungi) 10 - 150 µg/mL [3][4]

Working Concentration (Plant

Cells)
5 - 25 µg/mL [4]

Experimental Protocols
Protocol 1: Preparation of a 20 mg/mL Phleomycin E
Stock Solution
This protocol describes the preparation of a sterile 20 mg/mL stock solution of Phleomycin E
from a powdered form.

Materials:

Phleomycin E powder

Sterile, deionized, and purified water or sterile 20mM HEPES buffer (pH ~7.0)
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Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes

Vortex mixer

Sterile 0.22 µm syringe filter

Sterile syringes

Sterile, light-protected microcentrifuge tubes or cryovials for aliquoting

Procedure:

Precautionary Measures: Phleomycin E is a hazardous compound. Handle with care, using

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses.[4] Work in a biological safety cabinet to maintain sterility.

Weighing: Carefully weigh the desired amount of Phleomycin E powder. Phleomycin E is

hygroscopic, so keep the container tightly closed when not in use.[1][2]

Reconstitution:

Aseptically add the appropriate volume of sterile water or 20mM HEPES buffer to the vial

containing the Phleomycin E powder to achieve a final concentration of 20 mg/mL. For

example, to prepare 5 mL of a 20 mg/mL solution, dissolve 100 mg of Phleomycin E
powder in 5 mL of solvent.

The solution will have a distinct blue color due to the chelated copper.[1]

Dissolution: Gently vortex the solution until the Phleomycin E powder is completely

dissolved.

Sterile Filtration:

Draw the Phleomycin E solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.
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Filter the solution into a sterile conical tube. This step is crucial to remove any potential

microbial contamination.[2]

Aliquoting:

Dispense the sterile Phleomycin E stock solution into smaller, single-use aliquots in

sterile, light-protected microcentrifuge tubes or cryovials.

Aliquoting prevents repeated freeze-thaw cycles which can reduce the antibiotic's activity.

[1][5]

Storage:

For short-term storage (up to 1 year), store the aliquots at +4°C.[2]

For long-term storage (up to 18 months), store the aliquots at -20°C.[1][4] Protect the

solution from light.

Mandatory Visualization
The following diagram illustrates the workflow for preparing a sterile Phleomycin E stock

solution.

Initial Steps Processing Final Steps

Start Weigh Phleomycin E
Powder

Reconstitute in
Sterile Water or HEPES Vortex to Dissolve Sterile Filter

(0.22 µm)
Aliquot into

Sterile Tubes Store at +4°C or -20°C End

Click to download full resolution via product page

Caption: Workflow for Phleomycin E Stock Solution Preparation.

The next diagram illustrates the mechanism of action of Phleomycin E leading to cell death.
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Caption: Phleomycin E Mechanism of Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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